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Compound of Interest

Compound Name: Simvastatin-d6

Cat. No.: B562270

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Simvastatin-d6, a deuterated form of the cholesterol-lowering medication Simvastatin,
requires careful and compliant disposal procedures to mitigate environmental risks and ensure
laboratory safety. This guide provides detailed, step-by-step instructions for the proper handling
and disposal of Simvastatin-d6 in a laboratory setting, adhering to environmental regulations.

Regulatory Overview

Simvastatin-d6 is not classified as a controlled substance by the Drug Enforcement
Administration (DEA). Therefore, the stringent requirements for controlled substance disposal,
such as the use of a reverse distributor or DEA Form 41, are not applicable.

However, the Safety Data Sheet (SDS) for Simvastatin-d6 identifies it as "very toxic to aquatic
life with long lasting effects" and it is classified for transport as "UN3077, Environmentally
hazardous substance, solid, n.o.s." This necessitates adherence to the U.S. Environmental
Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act
(RCRA).

Simvastatin is not listed on the EPA's P or U lists of hazardous wastes. Its classification as a
hazardous waste would therefore depend on whether it exhibits one of the four characteristics
of hazardous waste: ignitability, corrosivity, reactivity, or toxicity. Based on available safety data,
Simvastatin-d6 does not meet the criteria for ignitability, corrosivity, or reactivity.
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The remaining characteristic is toxicity. For a pharmaceutical to be classified as toxic
hazardous waste (D-list), it must fail the Toxicity Characteristic Leaching Procedure (TCLP), a
laboratory test that simulates landfill leaching. While specific TCLP results for Simvastatin are
not readily available, its known aquatic toxicity warrants a conservative approach to its
disposal. It is best practice to manage Simvastatin-d6 as a hazardous waste unless a formal
hazardous waste determination has been conducted and documented.

Step-by-Step Disposal Protocol

This protocol provides a clear workflow for the proper disposal of Simvastatin-d6 in a
laboratory environment.

o Personal Protective Equipment (PPE): Before handling Simvastatin-d6, consult the Safety
Data Sheet (SDS) for specific PPE requirements. At a minimum, this should include:

o Safety glasses or goggles
o Chemical-resistant gloves
o Laboratory coat
e Segregation:
o Do NOT dispose of Simvastatin-d6 down the drain or in the regular trash.
o Segregate waste Simvastatin-d6 from non-hazardous waste.

o Collect all materials contaminated with Simvastatin-d6, including empty vials,
contaminated PPE, and spill cleanup materials, in a designated, leak-proof hazardous
waste container.

o Waste Container Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste."
o The label must also include:

= The name of the waste: "Simvastatin-d6"
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» The hazards associated with the waste (e.g., "Toxic," "Environmentally Hazardous")

» The date on which the first item of waste was placed in the container (accumulation
start date).

e Storage:

o Store the hazardous waste container in a designated satellite accumulation area or a
central accumulation area that is secure and under the control of the laboratory personnel.

o Ensure the container is kept closed at all times except when adding waste.
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste contractor.

o Do not attempt to treat or dispose of the waste on your own. Professional disposal
ensures the waste is rendered non-retrievable and is managed in an environmentally
sound manner, typically through incineration at a permitted facility.

Quantitative Data Summary

Parameter Value Regulation/Source

UN Number 3077 Department of Transportation

Environmentally hazardous
Proper Shipping Name substance, solid, n.o.s. Department of Transportation
(Simvastatin-d6)

, . Very toxic to aquatic life with
Aquatic Toxicity ) Safety Data Sheet
long lasting effects

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Simvastatin-d6.
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Simvastatin-d6 Disposal Workflow

Start: Simvastatin-dé Wast@

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it acceptable to dispose of in drain or regular trash?

NO. It is toxic to aquatic life.

Step 2: Segregate as Hazardous Waste

Step 3: Label Hazardous Waste Container
- 'Hazardous Waste'
- 'Simvastatin-d6é'
- 'Toxic, Environmentally Hazardous'
- Accumulation Start Date

Step 4: Store in Designated Accumulation Area

Step 5: Contact EHS for Disposal

End: Compliant Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b562270?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal of Simvastatin-d6: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562270#simvastatin-d6-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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